Cas no 1361874-34-1 (6-(2,3-Dichlorophenyl)-3,5-difluoropyridine-2-acetic acid)

• Product Name: 6-(2,3-Dichlorophenyl)-3,5-difluoropyridine-2-acetic acid
• CAS No: 1361874-34-1
• MF: C₁₃H₇Cl₂F₂NO₂
• MW: 318.102988481522
• CID: 4922907
• Update Time: 2025-07-02

6-(2,3-Dichlorophenyl)-3,5-difluoropyridine-2-acetic acid Chemical and Physical Properties

Names and Identifiers

• 6-(2,3-Dichlorophenyl)-3,5-difluoropyridine-2-acetic acid

• Inchi： 1S/C13H7Cl2F2NO2/c14-7-3-1-2-6(12(7)15)13-9(17)4-8(16)10(18-13)5-11(19)20/h1-4H,5H2,(H,19,20)
• InChI Key： KXZUBWYLYDYOGR-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=CC=1C1C(=CC(=C(CC(=O)O)N=1)F)F)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 361
• XLogP3: 3.5
• Topological Polar Surface Area: 50.2

Additional information on 6-(2,3-Dichlorophenyl)-3,5-difluoropyridine-2-acetic acid

Comprehensive Overview of 6-(2,3-Dichlorophenyl)-3,5-difluoropyridine-2-acetic acid (CAS No. 1361874-34-1)

6-(2,3-Dichlorophenyl)-3,5-difluoropyridine-2-acetic acid (CAS No. 1361874-34-1) is a highly specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the class of pyridine derivatives, which are known for their versatile applications in drug discovery and material science. The presence of both dichlorophenyl and difluoropyridine moieties in its structure makes it a unique candidate for studying structure-activity relationships (SAR) in medicinal chemistry.

In recent years, the demand for fluorinated compounds like 6-(2,3-Dichlorophenyl)-3,5-difluoropyridine-2-acetic acid has surged due to their enhanced metabolic stability and bioavailability. Researchers are particularly interested in its potential as a building block for developing novel small-molecule inhibitors, which are crucial in targeting specific enzymes or receptors. The compound's CAS No. 1361874-34-1 is frequently searched in academic databases, reflecting its relevance in cutting-edge scientific studies.

One of the most discussed topics in the context of pyridine-based compounds is their role in sustainable chemistry. With growing environmental concerns, scientists are exploring greener synthesis routes for derivatives like 6-(2,3-Dichlorophenyl)-3,5-difluoropyridine-2-acetic acid. Questions such as "How to optimize the synthesis of fluorinated pyridines?" or "What are the eco-friendly alternatives for halogenated intermediates?" are commonly raised in forums and research papers. This compound's unique structure offers a platform for addressing these challenges.

From a technical perspective, the physicochemical properties of 6-(2,3-Dichlorophenyl)-3,5-difluoropyridine-2-acetic acid are critical for its applications. Its molecular weight, solubility, and stability under various conditions are often analyzed to ensure compatibility with industrial processes. For instance, its acetic acid functional group contributes to its solubility in polar solvents, making it suitable for formulation in aqueous systems. These attributes are frequently highlighted in patent filings and technical datasheets.

The compound's potential in drug discovery is another hot topic. With the rise of personalized medicine, researchers are investigating how 6-(2,3-Dichlorophenyl)-3,5-difluoropyridine-2-acetic acid can be tailored to interact with specific biological targets. Searches like "pyridine derivatives in cancer therapy" or "fluorinated compounds as kinase inhibitors" often lead to discussions about this compound's analogues. Its structural flexibility allows for modifications that could enhance binding affinity or reduce off-target effects.

In the agrochemical sector, 6-(2,3-Dichlorophenyl)-3,5-difluoropyridine-2-acetic acid is explored for its potential as a herbicide or pesticide intermediate. The combination of chlorine and fluorine atoms in its structure is known to improve the efficacy of crop protection agents. Queries such as "halogenated pyridines in agriculture" or "sustainable pest control chemicals" often reference this compound's derivatives. Its role in developing next-generation agrochemicals is a key area of ongoing research.

Quality control and analytical methods for 6-(2,3-Dichlorophenyl)-3,5-difluoropyridine-2-acetic acid are also of great interest. Techniques like HPLC, NMR, and mass spectrometry are routinely employed to ensure purity and consistency. The compound's CAS No. 1361874-34-1 is a vital identifier in these analyses, linking it to standardized protocols and regulatory documentation. This underscores the importance of accurate chemical identification in research and development.

In conclusion, 6-(2,3-Dichlorophenyl)-3,5-difluoropyridine-2-acetic acid (CAS No. 1361874-34-1) represents a fascinating intersection of chemistry, biology, and environmental science. Its multifaceted applications, from pharmaceuticals to agrochemicals, make it a compound of enduring relevance. As scientific inquiries continue to evolve, this pyridine derivative will likely remain a focal point for innovation and discovery.